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Compound of Interest

Compound Name: Diethoxyacetonitrile

Cat. No.: B056917

Technical Support Center: Diethoxyacetonitrile

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with Diethoxyacetonitrile.

Physical and Chemical Properties

For easy reference, the key quantitative data for Diethoxyacetonitrile is summarized in the
table below.
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Property Value Citations
Molecular Formula (C2Hs0)2CHCN [1112]
Molecular Weight 129.16 g/mol [1][2]
Appearance Liquid [11[2]
Boiling Point 167.7 °C at 773 mmHg [11121[3]
Melting Point -19t0-18 °C [1][2][3]
Density 0.929 g/mL at 25 °C [1112][3]
Flash Point 49 °C (120.2 °F) - closed cup [11[2]
Refractive Index n20/D 1.4 [1][2]13]
CAS Number 6136-93-2 [1][2]

Frequently Asked Questions (FAQs) and
Troubleshooting

This section addresses common questions and potential issues encountered during
experiments involving Diethoxyacetonitrile.

Handling and Storage

Q1: What are the primary hazards associated with Diethoxyacetonitrile?

Al: Diethoxyacetonitrile is a flammable liquid and is harmful if swallowed, in contact with skin,
or if inhaled.[1][4] It can also cause serious eye irritation. It is classified as a flammable liquid,
Category 3, and has acute toxicity, Category 4 (oral, dermal, and inhalation).[1][2]

Q2: How should | properly store Diethoxyacetonitrile in the lab?

A2: Store the container tightly closed in a dry, cool, and well-ventilated place.[5] It should be
kept away from heat, sparks, open flames, and other ignition sources. The storage class code
is 3 for flammable liquids.[1][2]

Q3: Are there any specific atmospheric conditions to consider when handling this chemical?
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A3: Yes, work under a fume hood to avoid inhalation of vapor or mist. Vapors are heavier than
air and may spread along floors, and can form explosive mixtures with air at ambient
temperatures. Take precautionary measures against static discharge.

Personal Protective Equipment (PPE)

Q4: What is the mandatory PPE when working with Diethoxyacetonitrile?

A4: The following PPE is required:

o Eye/Face Protection: Wear safety goggles with side-shields or a face shield.[2][5]
» Hand Protection: Use chemical-resistant gloves. Inspect gloves prior to use.[1]

o Skin and Body Protection: Wear a lab coat or other impervious clothing to prevent skin
contact.[5][6]

» Respiratory Protection: If vapors or aerosols are generated, use a suitable respirator. A type
ABEK (EN14387) respirator filter is recommended.[2]

Spills and Accidental Release

Q5: What is the correct procedure for cleaning up a small spill of Diethoxyacetonitrile?

A5: For a small spill, first ensure adequate ventilation and remove all sources of ignition. Cover
drains to prevent the chemical from entering them. Absorb the spill with a non-combustible,
inert material such as sand or diatomaceous earth, and collect it into a suitable container for
disposal.[7] Use non-sparking tools during cleanup.

Q6: What should | do in the event of a large spill?

A6: In case of a large spill, evacuate all non-essential personnel from the area. If it is safe to do
S0, try to contain the spill.[7] Emergency responders should wear self-contained breathing
apparatus and full protective clothing.

Incompatibilities

Q7: What substances are incompatible with Diethoxyacetonitrile?
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A7: Avoid contact with strong oxidizing agents, strong acids, strong bases, and strong reducing
agents.[6][8]

Experimental Protocols: Safe Handling Workflow

The following protocol outlines the standard operating procedures for the safe handling of
Diethoxyacetonitrile in a laboratory setting. Adherence to these steps is crucial to minimize
risk.

e Preparation:

o

Before starting any work, ensure you have read and understood the Safety Data Sheet
(SDS).

o

Work in a well-ventilated area, preferably a chemical fume hood.

[¢]

Ensure that an eyewash station and safety shower are readily accessible.[6]

[e]

Don the appropriate personal protective equipment (PPE) as detailed in the FAQ section.

[2](5]

e Handling and Use:

o

Ground and bond the container and receiving equipment to prevent static discharge.

o

Use only non-sparking tools.

[¢]

Avoid contact with skin and eyes, and avoid inhaling any vapors.

[e]

Keep the container tightly closed when not in use.

o

Do not eat, drink, or smoke in the handling area.[6]
e Waste Disposal:

o Collect all waste containing Diethoxyacetonitrile in a designated, properly labeled
hazardous waste container.[7][9]
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o The container should be kept tightly closed and stored in a cool, well-ventilated area away
from incompatible materials.[9]

o Dispose of the waste through an approved waste disposal plant, following all local and
national regulations.[10]

o Emergency Procedures:

o Familiarize yourself with the first aid and firefighting measures before beginning your
experiment.

First Aid Measures
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Exposure Route

First Aid Procedure

Citations

Inhalation

Move the person to fresh air. If
breathing has stopped,
perform artificial respiration. If
breathing is difficult, administer
oxygen. Seek immediate

medical attention.

[10][11]

Skin Contact

Immediately remove all
contaminated clothing. Wash
the affected skin with plenty of
soap and water for at least 15
minutes. Seek medical

attention if irritation persists.

[10][11][12]

Eye Contact

Immediately flush the eyes
with large amounts of water for
at least 15 minutes,
occasionally lifting the upper
and lower eyelids. Remove
contact lenses if present and
easy to do. Seek immediate

medical attention.

[10][11]

Ingestion

Do NOT induce vomiting.
Rinse the mouth with water.
Never give anything by mouth
to an unconscious person.
Seek immediate medical

attention.

Firefighting Measures

Q: How should a fire involving Diethoxyacetonitrile be extinguished?

A: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish the fire.[5] Do not use a

water jet, as it may spread the fire.[13]
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Q: What are the specific hazards during a fire?

A: Diethoxyacetonitrile is a combustible liquid. Its vapors are heavier than air and can travel
to a source of ignition and flash back. Hazardous combustion products may include carbon
oxides and nitrogen oxides (NOX).

Q: What protective equipment should firefighters wear?

A: Firefighters should wear a self-contained breathing apparatus and full protective clothing to
prevent contact with skin and eyes.

Visualized Workflow for Safe Handling

The following diagram illustrates the logical steps for safely handling Diethoxyacetonitrile.
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Safe Handling Workflow for Diethoxyacetonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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